3-Allyl-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: (5Z)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-3-prop-2-enyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H17NO4S/c1-4-8-17-15(18)14(22-16(17)19)10-11-6-7-12(21-5-2)13(9-11)20-3/h4,6-7,9-10H,1,5,8H2,2-3H3/b14-10-
• InChI Key: ILUUXDFEINLFFU-UVTDQMKNSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC=C)OC
• SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC=C)OC

Description

3-Allyl-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as thiozolidinedione, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been studied extensively for its ability to modulate various biological processes and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-Allyl-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dionedione is not fully understood. However, it is believed to act by modulating various biological processes, including the activation of peroxisome proliferator-activated receptor gamma (PPARγ) and the inhibition of nuclear factor kappa B (NF-κB) signaling.
Biochemical and physiological effects:
Thiozolidinedione has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. It has also been shown to improve insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Allyl-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dionedione in lab experiments is its ability to modulate various biological processes, making it a versatile tool for studying different diseases. However, one limitation is its potential toxicity, which requires careful dosing and monitoring.

Future Directions

There are several future directions for research on 3-Allyl-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dionedione. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of 3-Allyl-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dionedione and its potential side effects.

Synthesis Methods

The synthesis of 3-Allyl-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dionedione involves the condensation of 4-ethoxy-3-methoxybenzaldehyde with 3-allyl-1,3-thiazolidine-2,4-dione in the presence of a base catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield the final product.

Scientific Research Applications

Thiozolidinedione has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and antitumor effects. It has also been studied for its potential use in the treatment of diabetes, cancer, and neurodegenerative diseases.